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Compound of Interest

Compound Name: Biotin methyl ester

Cat. No.: B144721

For Immediate Release

This technical guide provides an in-depth overview of biotin methyl ester, a crucial derivative
of biotin (Vitamin B7), tailored for researchers, scientists, and professionals in drug
development. This document outlines its chemical properties, synthesis, and applications, with
a focus on its role in biochemical research.

Core Chemical and Physical Properties

Biotin methyl ester is the methyl ester form of biotin. This modification of the carboxylic acid
group alters its solubility and makes it a valuable tool in various experimental contexts,
particularly in bioconjugation and as a control compound in biotin transport studies.
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Property Value References
Molecular Weight 258.34 g/mol [1112113114]
Molecular Formula C11H18N203S [1]
CAS Number 608-16-2
Melting Point ~166.5 °C
B Slightly soluble in Chloroform
Solubility
and Methanol
methyl 5-[(3aS,4S,6aR)-2-oxo0-
1,3,3a,4,6,6a-
IUPAC Name
hexahydrothieno[3,4-

d]imidazol-4-yl]pentanoate

Synthesis and Characterization

The synthesis of biotin methyl ester from D-biotin is a standard esterification reaction. A
common laboratory-scale protocol is provided below.

Experimental Protocol: Synthesis of Biotin Methyl Ester

Objective: To synthesize biotin methyl ester from D-(+)-biotin.
Materials:

e D-(+)-Biotin

e Dry Methanol (MeOH)

o Concentrated Sulfuric Acid (H2S0Oa4)

e Nitrogen (N2) atmosphere

o Standard reflux apparatus

e Magnetic stirrer and heating mantle
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Procedure:

e Dissolve D-(+)-Biotin (1.0 mmol, 1 equivalent) in dry Methanol (10 mL) in a two-neck round-
bottom flask under a nitrogen atmosphere.

o Carefully add concentrated H2SOa4 (150 pL) to the solution.

» Heat the reaction mixture to reflux and maintain for 12 hours.

o Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, cool the mixture to room temperature.

e The solvent is typically removed under reduced pressure, and the crude product is purified.

Purification: Purification is generally achieved through recrystallization or column
chromatography to yield the pure biotin methyl ester.

Characterization Data

Characterization of the synthesized biotin methyl ester is crucial to confirm its identity and
purity. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary analytical technique.
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1H NMR (400 MHz, DMSO-ds) 13C NMR (100 MHz, DMSO-de)
o(ppm) 1.18-1.29 (m, 2H, CH2) o(ppm) 25.12, 27.90, 34.93, 36.57
1.61-1.63 (m, 2H, CH2) 37.43, 42.3, 53.46, 53.55, 55.32
1.74-1.77 (m, 2H, CH2) 59.22, 60.98, 126.09, 126.41

2.33 (m, 2H, CH2) 127.89, 128.13, 129.13, 129.15
2.49 (d, Jgem = 12.68 Hz, 1H, CH2) 137.41, 137.97, 162.73, 171.48

2.59 (dd, J = 4.88 Hz, Jgem = 12.68 Hz, 1H,

171.85, 172.64
CH2)

3.13 (m, 1H, -CH)

3.39 (s, 3H, -OCH3)

4.14-4.18 (m, 1H, -CH)

4.51-4.57 (m, 2H, -CH)

6.48 (s, 1H, N1H)

6.52 (d, J =7.56 Hz, 1H, N3H)

Note: NMR data is sourced from a study on N-biotinylated peptides and may show slight
variations based on solvent and experimental conditions.

Applications in Research and Drug Development

Biotin methyl ester serves as a critical tool in several areas of biochemical and
pharmaceutical research.

Biotin Transport and Signaling

A key application of biotin methyl ester is in the study of the sodium-dependent multivitamin
transporter (SMVT), the primary transporter for biotin uptake in cells. Due to the esterification of
its carboxylic acid group, biotin methyl ester does not effectively compete with biotin for
transport via SMVT. This property makes it an ideal negative control in experiments
investigating biotin uptake and the specificity of the SMVT.
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Role of Biotin Methyl Ester in SMVT Competition Assay

Biotin Methyl Ester

/
/

Binds and is transported ///Does not effectively bind

Cell Membra(n/e

SMVT Transporte>

Cellular Uptake No Significant Uptake

Click to download full resolution via product page
Biotin vs. Biotin Methyl Ester in SMVT Transport

Bioconjugation and Drug Delivery

While biotin itself is widely used for targeted drug delivery through conjugation to various
payloads, biotin methyl ester is often used as a protected intermediate during the synthesis of
more complex biotinylated molecules. Its enhanced solubility in organic solvents facilitates its

use in synthetic organic chemistry.

Bacterial Biotin Biosynthesis Pathway

In many bacteria, the synthesis of biotin involves a modified fatty acid synthesis pathway where
pimeloyl-ACP methyl ester is a key intermediate. This pathway highlights the natural
occurrence of a methyl-esterified biotin precursor.
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Bacterial Biotin Synthesis Pathway Intermediate
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Role of Methyl Ester in Biotin Biosynthesis

Conclusion

Biotin methyl ester is a versatile and indispensable compound for researchers in biochemistry
and drug development. Its distinct properties, particularly its inability to bind effectively to the
SMVT, make it an excellent tool for elucidating the mechanisms of biotin transport.
Furthermore, its role as a synthetic intermediate underscores its importance in the development
of novel biotinylated probes and therapeutics. This guide provides a foundational
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understanding of biotin methyl ester, equipping researchers with the necessary information
for its effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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